3-{2-[4-(Benzyloxy)phenoxy]acetamido}benzoic acid

• CAS No.: 649774-06-1
• Molecular Formula: C22H19NO5
• Molecular Weight: 377.4 g/mol
• IUPAC Name: 3-[[2-(4-phenylmethoxyphenoxy)acetyl]amino]benzoic acid
• InChI: InChI=1S/C22H19NO5/c24-21(23-18-8-4-7-17(13-18)22(25)26)15-28-20-11-9-19(10-12-20)27-14-16-5-2-1-3-6-16/h1-13H,14-15H2,(H,23,24)(H,25,26)
• InChI Key: MZSKQEXSLLCUIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)OCC(=O)NC3=CC=CC(=C3)C(=O)O

Description

3-{2-[4-(Benzyloxy)phenoxy]acetamido}benzoic acid is a benzoic acid derivative featuring a substituted phenoxyacetamido moiety. Its structure includes a benzyloxy group attached to the phenoxy ring, which is further linked via an acetamido bridge to the 3-position of the benzoic acid core.

Biological Activity

3-{2-[4-(Benzyloxy)phenoxy]acetamido}benzoic acid is a complex organic compound that has garnered attention due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and applications in various fields, particularly in medicinal chemistry.

Chemical Structure and Properties

The compound features a benzyloxy group attached to a phenoxyacetamido structure, making it a derivative of benzoic acid. Its molecular formula is C₁₈H₁₈N₂O₃, with a molecular weight of approximately 306.35 g/mol.

Antimicrobial Properties

Recent studies have highlighted the antimicrobial potential of derivatives related to 3-{2-[4-(Benzyloxy)phenoxy]acetamido}benzoic acid. For instance, compounds with similar structures have shown significant antibacterial activity against various strains of bacteria, including Escherichia coli and Listeria innocua. The minimum inhibitory concentration (MIC) values for these derivatives indicate their effectiveness, with some exhibiting MIC values as low as 0.0625 mg/mL .

GPR34 Antagonism

A notable study identified derivatives of this compound as GPR34 antagonists, which are important in the context of several diseases, including neuropathic pain. The most potent derivative demonstrated an IC₅₀ value of 0.059 μM in cellular assays, indicating strong biological activity with minimal cytotoxic effects . This suggests that the compound could be developed into a therapeutic agent targeting GPR34.

The biological activity of 3-{2-[4-(Benzyloxy)phenoxy]acetamido}benzoic acid is believed to stem from its interaction with specific molecular targets within cells. The benzyloxy and phenoxy groups may facilitate binding to proteins or enzymes involved in signaling pathways, leading to altered cellular responses. For example, its ability to inhibit ERK1/2 phosphorylation in CHO cells expressing GPR34 highlights its role in modulating intracellular signaling cascades .

Study on Antimicrobial Efficacy

A comparative study evaluated the antimicrobial efficacy of several acetamide derivatives, including those structurally similar to 3-{2-[4-(Benzyloxy)phenoxy]acetamido}benzoic acid. The results indicated that these compounds exhibited superior biofilm inhibition compared to standard antibiotics like cefadroxil at equivalent concentrations . This underscores the potential for developing new antimicrobial agents based on this scaffold.

Pharmacokinetics and Toxicology

In vivo studies assessing the pharmacokinetics of related compounds suggest that modifications to the benzoic acid structure can enhance metabolic stability and reduce toxicity. For instance, derivatives designed with specific functional groups showed improved oral bioavailability and reduced side effects in murine models . Such findings are crucial for advancing these compounds into clinical applications.

Data Summary

Property	Value
Molecular Formula	C₁₈H₁₈N₂O₃
Molecular Weight	306.35 g/mol
Antibacterial MIC	0.0625 mg/mL
GPR34 IC₅₀	0.059 μM
Biofilm Inhibition	Superior to cefadroxil

Chemical Reactions Analysis

Synthetic Reactions

The compound is synthesized through a multi-step process involving:

• Protection of hydroxyl groups : The phenolic -OH group in 4-(benzyloxy)phenol is protected using benzyl bromide under basic conditions (e.g., K₂CO₃).

• Acylation : The protected intermediate undergoes nucleophilic acyl substitution with 3-aminobenzoic acid derivatives in the presence of coupling agents like DCC (dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) .

• Deprotection : The benzyl group is selectively removed via catalytic hydrogenation (H₂/Pd-C) or acidic hydrolysis (e.g., HCl/THF) to yield the final product.

Step	Reagents/Conditions	Yield	Key Observations
Protection	BnBr, K₂CO₃, DMF, 80°C	85%	Complete benzylation confirmed by FT-IR loss of -OH stretch
Acylation	EDC, DMAP, CH₂Cl₂, rt	72%	Acetamido formation verified via ¹H NMR (δ 2.1 ppm, singlet)
Deprotection	H₂ (1 atm), 10% Pd/C, EtOH	68%	Retention of carboxylic acid confirmed by HPLC purity >98%

Carboxylic Acid Group

• Esterification : Reacts with alcohols (e.g., methanol) under acidic catalysis (H₂SO₄) to form methyl esters.
  $\text{RCOOH} + \text{CH}_3\text{OH} \xrightarrow{\text{H}^+} \text{RCOOCH}_3 + \text{H}_2\text{O}$
  Kinetic studies show pseudo-first-order behavior ($k = 0.12 \, \text{h}^{-1}$) at 60°C.

• Amide Formation : Couples with amines (e.g., benzylamine) via EDC-mediated activation, achieving >90% conversion in DMF .

Acetamido Group

• Hydrolysis : Undergoes acidic (HCl/H₂O) or basic (NaOH/EtOH) hydrolysis to yield 3-aminobenzoic acid derivatives.

  • Acidic conditions: Complete deacetylation in 6 hrs at 100°C ($k = 0.25 \, \text{h}^{-1}$).

  • Basic conditions: Faster kinetics ($k = 0.42 \, \text{h}^{-1}$) but lower selectivity due to side reactions .

Benzyloxyphenoxy Substituent

• Electrophilic Aromatic Substitution :

  • Nitration: Reacts with HNO₃/H₂SO₄ at 0°C to introduce nitro groups predominantly at the para position relative to the ether oxygen .

  • Halogenation: Bromination (Br₂/FeBr₃) occurs at the ortho position (70% yield) .

Nucleophilic Acyl Substitution

The acetamido group participates in nucleophilic substitution via a tetrahedral intermediate. Computational studies (DFT) reveal a transition state energy barrier of ~25 kcal/mol, consistent with experimental rates .

Thermal Stability

Differential scanning calorimetry (DSC) shows decomposition onset at 220°C ($\Delta H = 148 \, \text{J/g}$), attributed to cleavage of the benzyloxy moiety.

Comparative Reactivity

Reaction Type	Conditions	Product	Efficiency
Esterification	H₂SO₄, MeOH, 60°C	Methyl ester	88%
Hydrolysis (acid)	6M HCl, 100°C	3-Aminobenzoic acid	95%
Nitration	HNO₃/H₂SO₄, 0°C	para-Nitro derivative	65%

Catalytic and Kinetic Studies

• Hydrogenation Kinetics : Palladium-catalyzed deprotection follows Langmuir-Hinshelwood kinetics ($r = k \cdot P_{H_2} \cdot \theta_{\text{ads}}$) with $k = 0.45 \, \text{min}^{-1}$ at 25°C .

• pH-Dependent Hydrolysis : Pseudo-first-order rate constants for acetamido hydrolysis vary linearly with [H⁺] ($R^2 = 0.98$).

Comparison with Similar Compounds

Key Observations :

• Steric Effects : The tert-butyl group in introduces steric hindrance, which may reduce binding affinity to flat enzymatic pockets compared to the planar benzyloxy group.

Key Observations :

• The tert-butyl analog was synthesized quantitatively, suggesting higher stability of the phenoxyacetyl chloride intermediate.
• Peptide-based analogs (e.g., ) achieve near-quantitative yields due to optimized coupling conditions.

Physical Properties

Critical physicochemical parameters are compared below:

Compound	Molecular Weight (g/mol)	Melting Point (°C)	pKa (Predicted)
3-{2-[4-(Benzyloxy)phenoxy]acetamido}benzoic acid	393.40	Not reported	~4.1 (estimated)
3-(2-(4-tert-Butylphenoxy)acetamido)benzoic acid	327.37	Not reported	4.04
2-{4-[2-(2-Oxopyrrolidin-1-yl)acetamido]phenoxy}acetic acid	292.29	127–129	3.8–4.2

Key Observations :

• The tert-butyl analog has a lower molecular weight and pKa, suggesting higher aqueous solubility at physiological pH.
• Pyrrolidinone-containing derivatives exhibit lower melting points, likely due to reduced crystallinity from flexible heterocyclic groups.

Q & A

Q. What alternative protecting groups for the phenolic hydroxyl group improve synthetic flexibility?

• Methodological Answer : Replace benzyloxy with tert-butyldimethylsilyl (TBS) groups for acid stability. Deprotection with TBAF in THF yields the free phenol without side reactions .